Cas no 5427-46-3 (1,2-Ethanediamine, N-(2-(diethylamino)ethyl)-N,N-diethyl-N-phenyl-)

• Product Name: 1,2-Ethanediamine, N-(2-(diethylamino)ethyl)-N,N-diethyl-N-phenyl-
• CAS No: 5427-46-3
• MF: C₁₈H₃₃N₃
• MW: 291.474724531174
• CID: 369176
• PubChem ID: 79478
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(2-(diethylamino)ethyl)-N,N-diethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2-(diethylamino)ethyl)-N,N-diethyl-N-phenyl-
• N,N-BIS(2-DIETHYLAMINOETHYL)ANILINE
• N,N-BIS(2-DIETHYLAMINOETHYL)ANILINE, 96
• 1,2-Ethanediamine,N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-phenyl
• 1.1.7.7-Tetraaethyl-4-phenyl-diaethylentriamin
• 2,2'-Phenyliminobis(N,N-diethylethanamine)
• Diethylenetriamine,1,1,7,7-tetraethyl-4-phenyl
• N,N-Bis-(2-diaethylamino-aethyl)-anilin
• N,N-bis-(2-diethylamino-ethyl)-aniline
• N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-phenyl-1,2-ethanediamine
• N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-phenylethylenediamine
• 69N9WI05F9
• Diethylenetriamine, 1,1,7,7-tetraethyl-4-phenyl-
• NSC13035
• N,N-bis-(2-Diethylaminoethyl)aniline
• NS00033021
• N,N'-Bis(diethylaminoethyl)aniline
• N'-[2-(diethylamino)ethyl]-N,N-diethyl-N'-phenylethane-1,2-diamine
• 1,1,7,7-Tetraethyl-4-phenyl diethylene triamine
• N-(2-(Diethylamino)ethyl)-N',N'-diethyl-N-phenylethylenediamine
• EINECS 226-578-6
• 1,7,7-Tetraethyl-4-phenyldiethylenetriamine
• 1,2-Ethanediamine, N1-(2-(diethylamino)ethyl)-N2,N2-diethyl-N1-phenyl-
• 1,2-Ethanediamine, N-(2-(diethylamino)ethyl)-N',N'-diethyl-N-phenyl-
• SCHEMBL13893410
• N1-(2-(Diethylamino)ethyl)-N2,N2-diethyl-N1-phenyl-1,2-ethanediamine
• NSC 13035
• 1, N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-phenyl-
• DTXSID4063872
• 1,2-Ethanediamine, N-[2-(diethylamino)ethyl]-N',N'-diethyl-N-phenyl-
• UNII-69N9WI05F9
• 1,1,7,7-Tetraethyl-4-phenyldiethylenetriamine
• FT-0629410
• NSC-13035
• FPVVUDMZUOYOEU-UHFFFAOYSA-N
• 5427-46-3
• Diethylenetriamine,1,7,7-tetraethyl-4-phenyl-

• Inchi： 1S/C18H33N3/c1-5-19(6-2)14-16-21(17-15-20(7-3)8-4)18-12-10-9-11-13-18/h9-13H,5-8,14-17H2,1-4H3
• InChI Key： FPVVUDMZUOYOEU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCN(CC)CC)CCN(CC)CC

Computed Properties

• Exact Mass: 291.26700
• Monoisotopic Mass: 291.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.7A^2

Experimental Properties

• Density: 0.949
• Boiling Point: 383.2°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.676
• PSA: 9.72000
• LogP: 3.17660